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Compound of Interest

Compound Name: Artanin

Cat. No.: B014308

A comprehensive search of scientific and medical databases has yielded no information on a
compound named "Artanin” in the context of tau pathology or neurodegenerative diseases.

This suggests that "Artanin” may be a novel, proprietary compound not yet disclosed in public
research, or the name may be a misspelling of a different therapeutic agent. One search result
indicated a drug named "Artane" (trihexyphenidyl), which is used in the treatment of
Parkinson's disease; however, this condition is primarily a synucleinopathy, distinct from
tauopathies such as Alzheimer's disease.[1]

Tauopathies are a class of neurodegenerative diseases characterized by the pathological
aggregation of tau protein in the brain.[2][3] Research into therapeutic interventions for these
conditions is extensive, with numerous compounds under investigation that target various
aspects of tau pathology, including:

« Inhibition of tau aggregation: Preventing the formation of neurofibrillary tangles.[4]

» Modulation of tau phosphorylation: Reducing the hyperphosphorylation of tau, a key step in
its aggregation.[5][6][7]

 Stabilization of microtubules: Maintaining the structural integrity of neurons.

« Enhancing tau clearance: Promoting the removal of abnormal tau from the brain.
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Given the lack of data on "Artanin," it is not possible to provide the requested in-depth
technical guide, including quantitative data, experimental protocols, or signaling pathway
diagrams.

We recommend verifying the spelling of the compound or providing any alternative names or
associated research institutions. With more specific information, a renewed search for relevant
data can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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